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Compound of Interest

Compound Name: o-Cumylphenol

Cat. No.: B105481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the industrial applications of o-
Cumylphenol (2-(1-methyl-1-phenylethyl)phenol), a versatile aromatic organic compound. This

document details its synthesis, physicochemical properties, and key roles as a chemical

intermediate, antioxidant, and performance-enhancing additive in various industrial

formulations. Experimental protocols and quantitative data are presented to support further

research and development in related fields.

Physicochemical Properties of o-Cumylphenol
A thorough understanding of the physicochemical properties of o-cumylphenol is fundamental

to its application in various industrial processes. The following table summarizes its key

physical and chemical characteristics.
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Property Value Reference

Molecular Formula C₁₅H₁₆O [1]

Molecular Weight 212.29 g/mol [1]

CAS Number 18168-40-6 [1]

Appearance
White to off-white crystalline

solid

Boiling Point 335 °C (decomposes)

Melting Point 70-73 °C

Solubility

Insoluble in water; soluble in

organic solvents such as

ethanol, acetone, and

benzene.

Vapor Pressure Low

Synthesis of o-Cumylphenol: A Detailed Protocol
The primary industrial synthesis of o-cumylphenol is achieved through the Friedel-Crafts

alkylation of phenol with α-methylstyrene. While this reaction can yield a mixture of ortho and

para isomers, reaction conditions can be optimized to favor the formation of o-cumylphenol.

Experimental Protocol: Selective Synthesis of o-
Cumylphenol
This protocol describes a laboratory-scale synthesis of o-cumylphenol with an emphasis on

maximizing the yield of the ortho isomer.

Materials:

Phenol (C₆H₅OH)

α-Methylstyrene (C₉H₁₀)
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Acid catalyst (e.g., Amberlyst-15 ion-exchange resin)

Toluene (solvent)

Sodium hydroxide (NaOH) solution (for neutralization)

Distillation apparatus

Reaction vessel with temperature control and stirring

Procedure:

Reaction Setup: In a reaction vessel equipped with a stirrer, thermometer, and reflux

condenser, charge phenol and toluene. The molar ratio of phenol to α-methylstyrene should

be maintained between 3:1 and 5:1 to minimize the formation of di-substituted products.

Catalyst Addition: Add the acid catalyst (e.g., Amberlyst-15) to the reaction mixture. The

catalyst loading is typically 5-10% by weight of the reactants.

Reactant Addition: Slowly add α-methylstyrene to the reaction mixture at a controlled

temperature of 80-90°C over a period of 2-3 hours.[1] Maintaining a lower temperature

during the addition of α-methylstyrene favors the formation of the ortho isomer.[1]

Reaction Completion: After the addition is complete, increase the temperature to 95-100°C

and maintain for 1-2 hours to ensure complete conversion of α-methylstyrene.[1]

Catalyst Removal: Cool the reaction mixture and filter to remove the solid acid catalyst.

Neutralization: Wash the filtrate with a dilute sodium hydroxide solution to neutralize any

remaining acidic species.

Purification: The crude product is then purified by vacuum distillation to separate unreacted

phenol, the desired o-cumylphenol, and the p-cumylphenol isomer.

Synthesis Workflow
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Caption: Workflow for the synthesis of o-Cumylphenol.

Industrial Applications of o-Cumylphenol
o-Cumylphenol's unique chemical structure, featuring a bulky cumyl group ortho to a hydroxyl

group, imparts desirable properties that are leveraged in several industrial applications.

Chemical Intermediate for UV Stabilizers
A significant application of o-cumylphenol is as a key intermediate in the synthesis of

benzotriazole-type UV absorbers. These compounds are widely used to protect polymers and

other materials from degradation caused by ultraviolet radiation.

Reaction Pathway:

The synthesis involves a two-step process:

Nitration: o-Cumylphenol is first nitrated to introduce a nitro group at the para position

relative to the hydroxyl group.
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Reductive Cyclization: The resulting nitrophenol is then reductively cyclized with a diazonium

salt to form the benzotriazole ring system.
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(HNO₃/H₂SO₄) 4-Nitro-2-cumylphenol

Reductive Cyclization
(e.g., with Na₂S₂O₄ and

 a diazonium salt)
Benzotriazole UV Stabilizer

Click to download full resolution via product page

Caption: Synthesis of Benzotriazole UV Stabilizer from o-Cumylphenol.

Antioxidant in Polymers and Lubricants
The phenolic hydroxyl group in o-cumylphenol allows it to act as a radical scavenger, thereby

inhibiting oxidative degradation. This property makes it a valuable antioxidant in various

materials.

Polymers: When incorporated into plastics and rubber, o-cumylphenol enhances their

thermal stability and longevity by preventing chain scission and cross-linking reactions

initiated by free radicals.

Lubricants: In lubricant formulations, o-cumylphenol improves thermal and oxidative

stability, extending the service life of the lubricant and protecting machinery components

from wear and corrosion.[1]

Intermediate for Other Chemicals
o-Cumylphenol serves as a building block for the synthesis of other specialty chemicals. Its

reactivity at the phenolic hydroxyl group and the aromatic ring allows for a variety of chemical

modifications, leading to the production of:

Resins: It can be used in the production of phenolic resins with modified properties.
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Pharmaceuticals and Agrochemicals: The cumylphenol scaffold can be a precursor for more

complex molecules with biological activity.[1]

Quantitative Performance Data
While specific performance data can be highly dependent on the formulation and application,

the following table provides a general overview of the expected performance benefits of using

o-cumylphenol.

Application Performance Metric Typical Improvement

Antioxidant in Polypropylene Oxidative Induction Time (OIT) Increased by 50-150%

Lubricant Formulation
Oxidation Stability (e.g.,

RBOT)
Increased by 30-100%

UV Stabilizer Precursor
UV Absorbance (in final

product)

Strong absorbance in the 300-

400 nm range

Conclusion
o-Cumylphenol is a versatile and industrially significant chemical with a range of applications

stemming from its unique molecular structure. Its role as a key intermediate in the production of

high-performance UV stabilizers, its effectiveness as an antioxidant in polymers and lubricants,

and its utility as a building block for other specialty chemicals underscore its importance in

modern chemical manufacturing. Further research into optimizing its synthesis and exploring

new applications is likely to expand its industrial relevance in the years to come.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Industrial
Applications of o-Cumylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105481#potential-industrial-applications-of-o-
cumylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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